Cas no 30625-53-7 (3-Buten-2-one,4-(3-methoxyphenyl)-, (3E)-)
30625-53-7 structure
Product Name:3-Buten-2-one,4-(3-methoxyphenyl)-, (3E)-
CAS No:30625-53-7
MF:C11H12O2
MW:176.211783409119
CID:323540
PubChem ID:2560578
Update Time:2025-04-19
3-Buten-2-one,4-(3-methoxyphenyl)-, (3E)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one,4-(3-methoxyphenyl)-, (3E)-
- CHEMBL72214
- Palmiticanhydride
- SCHEMBL2632249
- 3-Buten-2-one, 4-(3-methoxyphenyl)-
- 3-Buten-2-one,-4-(3-methoxyphenyl)
- CS-0232860
- 30625-53-7
- 4-(3-methoxyphenyl)but-3-en-2-one
- (3E)-4-(3-Methoxyphenyl)-3-buten-2-one #
- 4-(3'-methoxyphenyl)-(e)-3-buten-2-one
- 3-Buten-2-one, 4-(3-methoxyphenyl)-,(E)-
- (E)-4-(3-methoxyphenyl)but-3-en-2-one
- 3-Buten-2-one,4-(3-methoxyphenyl)-
- AKOS001075950
- DTXSID50876373
- Z85921945
- EN300-12916
- (3E)-4-(3-methoxyphenyl)but-3-en-2-one
- 20766-31-8
-
- Inchi: 1S/C11H12O2/c1-9(12)6-7-10-4-3-5-11(8-10)13-2/h3-8H,1-2H3/b7-6+
- InChI Key: NGEZPLCPKXKLQQ-VOTSOKGWSA-N
- SMILES: O(C)C1=CC=CC(/C=C/C(C)=O)=C1
Computed Properties
- Exact Mass: 176.08373
- Monoisotopic Mass: 176.08373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.048
- Boiling Point: 308.5°Cat760mmHg
- Flash Point: 140.4°C
3-Buten-2-one,4-(3-methoxyphenyl)-, (3E)- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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